1-acetyl-N-ethylpiperidine-3-carboxamide

• IUPAC Name: 1-acetyl-N-ethylpiperidine-3-carboxamide
• InChI: InChI=1S/C10H18N2O2/c1-3-11-10(14)9-5-4-6-12(7-9)8(2)13/h9H,3-7H2,1-2H3,(H,11,14)
• InChI Key: XXFFDZLUQSOHIP-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1CCCN(C1)C(=O)C
• Molecular Formula: C10H18N2O2
• Molecular Weight: 198.26 g/mol

Description

1-acetyl-N-ethylpiperidine-3-carboxamide, also known as A-401, is a synthetic compound that belongs to the class of piperidine carboxamides. It has been the subject of scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

1-acetyl-N-ethylpiperidine-3-carboxamide has been studied for its potential applications in the treatment of various diseases, such as Parkinson's disease and Alzheimer's disease. It has been shown to have neuroprotective effects and can improve cognitive function in animal models. 1-acetyl-N-ethylpiperidine-3-carboxamide has also been studied for its potential use as an analgesic and anti-inflammatory agent.

Mechanism of Action

The exact mechanism of action of 1-acetyl-N-ethylpiperidine-3-carboxamide is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as dopamine and serotonin. 1-acetyl-N-ethylpiperidine-3-carboxamide has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
In animal studies, 1-acetyl-N-ethylpiperidine-3-carboxamide has been shown to improve cognitive function, reduce inflammation, and protect against neuronal damage. It has also been shown to have analgesic effects and can reduce pain in animal models. 1-acetyl-N-ethylpiperidine-3-carboxamide has been found to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

One advantage of using 1-acetyl-N-ethylpiperidine-3-carboxamide in lab experiments is its neuroprotective effects, which make it a promising candidate for the treatment of neurodegenerative diseases. 1-acetyl-N-ethylpiperidine-3-carboxamide is also relatively easy to synthesize and can be produced in large quantities. However, one limitation of using 1-acetyl-N-ethylpiperidine-3-carboxamide in lab experiments is its lack of specificity. 1-acetyl-N-ethylpiperidine-3-carboxamide has been shown to modulate the activity of multiple neurotransmitters, which can make it difficult to determine its exact mechanism of action.

Future Directions

There are several potential future directions for the study of 1-acetyl-N-ethylpiperidine-3-carboxamide. One area of research could focus on developing more specific analogs of 1-acetyl-N-ethylpiperidine-3-carboxamide that target specific neurotransmitter systems. Another area of research could focus on optimizing the synthesis method of 1-acetyl-N-ethylpiperidine-3-carboxamide to improve its yield and purity. Additionally, further studies could be conducted to investigate the potential applications of 1-acetyl-N-ethylpiperidine-3-carboxamide in the treatment of other diseases, such as depression and anxiety disorders.
Conclusion
In conclusion, 1-acetyl-N-ethylpiperidine-3-carboxamide is a synthetic compound that has been studied for its potential applications in the field of medicine. It has been shown to have neuroprotective effects, improve cognitive function, and reduce inflammation and pain in animal models. 1-acetyl-N-ethylpiperidine-3-carboxamide has several advantages and limitations for lab experiments, and there are several potential future directions for its study. Further research is needed to fully understand the mechanism of action of 1-acetyl-N-ethylpiperidine-3-carboxamide and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 1-acetyl-N-ethylpiperidine-3-carboxamide involves the reaction of N-ethylpiperidine-3-carboxylic acid with acetic anhydride. The reaction is carried out in the presence of a catalyst, such as sulfuric acid or phosphoric acid. The resulting product is then purified using various techniques, such as column chromatography or recrystallization.